Cas no 767342-26-7 (3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-)
767342-26-7 structure
Product Name:3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-
CAS No:767342-26-7
MF:C12H10BrClN2
MW:297.578200817108
CID:537309
PubChem ID:11652312
Update Time:2025-04-19
3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]-
- 5-bromo-N-[(4-chlorophenyl)methyl]pyridin-3-amine
- DTXSID50470077
- SCHEMBL4147020
- 767342-26-7
-
- Inchi: 1S/C12H10BrClN2/c13-10-5-12(8-15-7-10)16-6-9-1-3-11(14)4-2-9/h1-5,7-8,16H,6H2
- InChI Key: VTJNTBHNIZISHU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)NCC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 295.9717
- Monoisotopic Mass: 295.97159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
3-Pyridinamine, 5-bromo-N-[(4-chlorophenyl)methyl]- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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